Cas no 109635-64-5 (Tos-PEG10-tos)

• Product Name: Tos-PEG10-tos
• CAS No: 109635-64-5
• MF: C₃₂H₅₀O₁₄S₂
• MW: 722.861009120941
• CID: 2199823
• Update Time: 2025-05-20

Tos-PEG10-tos Chemical and Physical Properties

Names and Identifiers

• Nonaethylene glycol ditosylate
• Tos-PEG10-Tos
• Tos-PEG16-Tos
• Nonaethylenel di(p-toluenesulfonate)
• Nonaethylenel di(p-toluenesulfonate)
• C32H50O14S2
• Y4908
• Tos-PEG10-tos

• Inchi： 1S/C32H50O14S2/c1-29-3-7-31(8-4-29)47(33,34)45-27-25-43-23-21-41-19-17-39-15-13-37-11-12-38-14-16-40-18-20-42-22-24-44-26-28-46-48(35,36)32-9-5-30(2)6-10-32/h3-10H,11-28H2,1-2H3
• InChI Key： SIKNYSIQTXQRSQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCOCCOCCOCCOCCOCCOCCOCCOCCOS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 48
• Rotatable Bond Count: 31
• Complexity: 876
• Topological Polar Surface Area: 177

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on Tos-PEG10-tos

Comprehensive Guide to Tos-PEG10-tos (CAS No. 109635-64-5): Properties, Applications, and Market Insights

Tos-PEG10-tos, with the CAS number 109635-64-5, is a specialized polyethylene glycol (PEG) derivative widely used in bioconjugation, drug delivery, and material science. This compound features two tosyl (tos) groups attached to a PEG10 spacer, making it a versatile linker for chemical modifications. Researchers and industries value Tos-PEG10-tos for its solubility, biocompatibility, and ability to facilitate controlled reactions in synthetic chemistry.

The growing demand for PEG-based linkers in pharmaceuticals and biotechnology has positioned Tos-PEG10-tos as a critical reagent. Its applications span from antibody-drug conjugates (ADCs) to hydrogel formulations, aligning with trends in targeted drug delivery and sustainable biomaterials. As the industry shifts toward precision medicine, the role of Tos-PEG10-tos in enabling stable and efficient bioconjugation continues to expand.

One of the key advantages of Tos-PEG10-tos is its dual-reactive tosyl groups, which allow for selective modifications under mild conditions. This property is particularly valuable in click chemistry and crosslinking applications, where controlled reactivity is essential. Additionally, the PEG10 spacer enhances water solubility and reduces immunogenicity, making it ideal for in vivo applications.

Recent advancements in nanomedicine and biodegradable polymers have further highlighted the importance of Tos-PEG10-tos. For instance, its use in nanoparticle surface functionalization improves stability and targeting efficiency, addressing challenges in cancer therapy and diagnostic imaging. These innovations align with the increasing focus on personalized healthcare and green chemistry.

From a market perspective, the demand for Tos-PEG10-tos is driven by its versatility and compatibility with regulatory standards. Suppliers and manufacturers emphasize high-purity grades to meet the stringent requirements of GMP production and clinical research. As the biotechnology sector grows, the compound’s role in next-generation therapeutics is expected to rise, supported by investments in biopharmaceutical R&D.

For researchers exploring Tos-PEG10-tos synthesis or its applications, understanding its stability and reactivity profiles is crucial. Storage recommendations typically include protection from moisture and light to maintain the integrity of the tosyl groups. Furthermore, analytical techniques such as HPLC and NMR are commonly employed to verify purity and structural consistency.

In summary, Tos-PEG10-tos (CAS No. 109635-64-5) represents a pivotal tool in modern chemistry and biotechnology. Its unique properties bridge the gap between synthetic flexibility and biological compatibility, making it indispensable for innovations in drug development, material science, and diagnostic technologies. As scientific and industrial needs evolve, this compound will likely remain at the forefront of advanced chemical solutions.